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Compound of Interest

Compound Name: GP2-114

Cat. No.: B237497 Get Quote

GP2-114: A Catecholamine Mimetic for
Cardiovascular Research
For researchers, scientists, and drug development professionals, GP2-114 is a valuable

pharmacological tool for investigating coronary artery disease. This catecholamine motility

mimetic allows for the study of cardiovascular effects through its action on adrenergic

receptors. This document provides detailed application notes, experimental protocols, and

purchasing information to facilitate the use of GP2-114 in a laboratory setting.

Supplier and Purchasing Information
GP2-114 is available from various chemical suppliers catering to the research community. The

following table summarizes the available information on suppliers, product numbers, quantities,

and pricing. Researchers are advised to contact the suppliers directly for the most up-to-date

information and to inquire about bulk ordering options.
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Supplier
Product/Catalo
g No.

Quantity
Options

Price (USD) Purity

MedchemExpres

s
HY-U00191

1 mg, 5 mg, 10

mg, 25 mg, 50

mg, 100 mg

Contact for

pricing
>98% (HPLC)

Immunomart T19345

1 mg, 5 mg, 10

mg, 25 mg, 50

mg, 100 mg

Contact for

pricing
Not specified

Note: Pricing is subject to change and may not include shipping and handling fees. Please

verify all information with the supplier before placing an order.

Physicochemical Properties
Property Value

CAS Number 130783-39-0

Molecular Formula C₁₉H₂₄N₂O₄

Molecular Weight 344.4 g/mol

Application Notes
GP2-114 is a catecholamine mimetic, meaning it mimics the effects of endogenous

catecholamines like epinephrine and norepinephrine.[1][2] Its primary application in a research

setting is to study cardiovascular function and pathology, particularly in the context of coronary

artery disease.[2] It is known to produce current-dependent cardiovascular effects when

administered via transdermal iontophoresis.[1][2]

As a catecholamine mimetic, GP2-114 is expected to exert its effects by binding to and

activating adrenergic receptors, which are a class of G protein-coupled receptors (GPCRs).

This interaction initiates a downstream signaling cascade that can lead to various physiological

responses in the cardiovascular system, such as changes in heart rate, blood pressure, and

cardiac contractility.
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Experimental Protocols
While a specific, detailed experimental protocol for GP2-114 is not readily available in the

public domain, a general procedure for studying its cardiovascular effects using transdermal

iontophoresis can be outlined based on similar studies with related compounds. The following

is a hypothetical protocol for use in an animal model and should be adapted and optimized

based on specific experimental goals and institutional guidelines.

Objective: To investigate the cardiovascular effects of GP2-114 in a rodent model.

Materials:

GP2-114

Saline solution (0.9% NaCl)

Iontophoresis device

Anesthetized rodent model (e.g., rat or mouse)

Cardiovascular monitoring equipment (e.g., electrocardiogram (ECG), blood pressure

transducer)

Data acquisition system

Procedure:

Animal Preparation: Anesthetize the animal according to an approved institutional protocol.

Shave a small area of skin on the ventral thorax for electrode placement.

GP2-114 Solution Preparation: Prepare a solution of GP2-114 in saline at the desired

concentration. The optimal concentration should be determined empirically.

Electrode Placement: Attach the iontophoresis electrodes to the prepared skin area. The

anodal electrode should contain the GP2-114 solution, while the cathodal electrode should

contain saline.
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Baseline Measurements: Record baseline cardiovascular parameters (ECG, blood pressure)

for a stable period before drug administration.

Iontophoretic Delivery: Apply a controlled electrical current using the iontophoresis device to

deliver GP2-114 transdermally. The current intensity and duration will influence the dose

delivered and should be carefully controlled and recorded.

Cardiovascular Monitoring: Continuously monitor and record cardiovascular parameters

throughout the drug delivery period and for a sufficient time afterward to observe the full

effect and recovery.

Data Analysis: Analyze the recorded data to determine the effects of GP2-114 on heart rate,

blood pressure, and other relevant cardiovascular parameters. Compare the changes from

baseline to assess the dose-dependent effects of the compound.

Signaling Pathway
GP2-114, as a catecholamine mimetic, is expected to activate adrenergic receptors, which are

G protein-coupled receptors. The binding of GP2-114 to these receptors initiates a

conformational change, leading to the activation of intracellular G proteins. This, in turn,

triggers downstream signaling cascades. The specific pathway activated will depend on the

subtype of adrenergic receptor (e.g., α₁, α₂, β₁, β₂) to which GP2-114 binds with the highest

affinity.

A generalized signaling pathway for a catecholamine mimetic acting on a β-adrenergic receptor

is depicted below.
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GP2-114 activating a β-adrenergic receptor signaling cascade.

Experimental Workflow
The following diagram illustrates a typical workflow for investigating the effects of GP2-114 in a

research laboratory setting.
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A typical experimental workflow for studying GP2-114.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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